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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Cyano-2-picoline, also known by its synonyms 6-methylpyridine-3-carbonitrile and 2-methyl-
5-cyanopyridine, is a substituted pyridine derivative with the CAS Number 3222-48-8.[1][2][3] It
serves as a versatile intermediate in the synthesis of various biologically active molecules,
particularly in the pharmaceutical and agrochemical industries.[1] Its pyridine ring and cyano
group impart a reactivity that is valuable for developing novel anti-inflammatory agents,
antimicrobials, herbicides, and pesticides.[1] Given its role in research and development, a
thorough understanding of its hazard profile and toxicological properties is essential for safe
handling and risk assessment.

This technical guide provides a consolidated overview of the known hazards and toxicity of 5-
Cyano-2-picoline, based on available safety data. It is intended to inform researchers and
professionals working with this compound about its potential risks and to provide a framework
for its safe use in a laboratory and drug development context.

Hazard Identification and Classification

The primary source of hazard information for 5-Cyano-2-picoline comes from the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The compound is
classified as acutely toxic if swallowed and poses a risk of serious eye damage. Some
suppliers also note that the compound is corrosive.[1]
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The GHS classification details are summarized in the table below.

Table 1: GHS Hazard Classification for 5-
Cyano-2-picoline

GHS Pictograms

Signal Word Danger

H301: Toxic if swallowed H318: Causes serious
Hazard Statements
eye damage

Prevention: P280: Wear protective
gloves/protective clothing/eye protection/face
protection. Response: P301 + P310 + P330: IF
SWALLOWED: Immediately call a POISON
CENTER/doctor. Rinse mouth. P305 + P351 +
P338 + P310: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

Precautionary Statements

lenses, if present and easy to do. Continue
rinsing. Immediately call a POISON
CENTER/doctor.

Source: GHS data for 6-Methylpyridine-3-carbonitrile from various chemical suppliers.

The following diagram illustrates the standard workflow for communicating chemical hazards
under the GHS framework.

Label Elements

Signal Word
g e e e (‘Danger’) —
Identification & Classification Hazard Communication
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GHS Hazard Communication Workflow.
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Toxicological Data

Comprehensive toxicological data for 5-Cyano-2-picoline is not readily available in published
literature. Quantitative measures such as LD50 (median lethal dose) and LC50 (median lethal
concentration) have not been specifically reported for this compound.

However, the GHS classification "Acute Toxicity 3 (Oral)" implies an estimated LD50 value in
the range of 50 to 300 mg/kg body weight for oral exposure. This is based on the criteria
established by GHS for classifying acute toxicity.

Nitrile compounds, in general, can exhibit toxicity due to the potential release of cyanide ions in
vivo, which can inhibit cellular respiration. Nitrile poisoning often presents symptoms similar to

those of hydrogen cyanide poisoning.[4]

Table 2: Summary of Acute Toxicity Data

Exposure Route Endpoint
Oral LD50
Dermal LD50
Inhalation LC50

Experimental Protocols

Due to the absence of specific published toxicity studies for 5-Cyano-2-picoline, detailed
experimental protocols from cited experiments cannot be provided. However, a standard
methodology for determining acute oral toxicity, such as the OECD Test Guideline 423 (Acute
Oral Toxicity - Acute Toxic Class Method), would be the standard approach.

The following diagram outlines the typical workflow for such a study.
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Preparation Phase
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(5-Cyano-2-picoline in vehicle) (e.g., Female Rats, non-fasted) (Starting dose based on GHS)
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Leads to
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i
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Generalized Workflow for Acute Oral Toxicity (OECD 423).

Potential Metabolism and Mechanism of Toxicity

Specific studies on the metabolism and toxicokinetics of 5-Cyano-2-picoline are not available.
However, organic nitriles can be metabolized in the body. A plausible metabolic pathway
involves the enzymatic hydrolysis of the cyano group to a carboxylic acid. This transformation
would convert 5-Cyano-2-picoline into 6-methylnicotinic acid. This process would generally be
considered a detoxification pathway, as the resulting carboxylic acid is typically less toxic than
the parent nitrile.
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The acute toxicity associated with this compound, particularly its classification as "Toxic if
swallowed," likely stems from the properties of the intact molecule or the potential, albeit
slower, metabolic release of cyanide.

Nitrile Hydratase / .
5-Cyano-2-picoline Amidases 6-Methylnicotinic Acid
(e.g., in Liver)

Click to download full resolution via product page

Hypothesized Metabolic Pathway of 5-Cyano-2-picoline.

Summary and Conclusion

5-Cyano-2-picoline is a chemical intermediate that must be handled with significant caution.
The available data firmly classifies it as toxic if swallowed and capable of causing serious eye
damage. While comprehensive toxicological studies, including quantitative LD50 values and
investigations into chronic effects, are not publicly available, the GHS classification
necessitates stringent safety protocols. Researchers and drug development professionals must
use appropriate personal protective equipment, including gloves, safety goggles, and face
protection, and work in well-ventilated areas or under a chemical fume hood. In case of
ingestion or eye contact, immediate medical attention is critical. The potential for nitrile-related
toxicity underscores the need for careful handling to prevent any route of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Cyano-2-picoline: A Technical Guide to Hazards and
Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057721#hazards-and-toxicity-information-for-5-
cyano-2-picoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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